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Compound of Interest

Compound Name: Palosuran hydrochloride

Cat. No.: B2630207

An In-depth Guide to the Pharmacology, Mechanism of Action, and Clinical Evaluation of a
Urotensin-1l Receptor Antagonist

Introduction

Palosuran hydrochloride (also known as ACT-058362) is a potent and specific, orally active,
non-peptidic antagonist of the human urotensin-II (U-11) receptor.[1][2][3] Urotensin-II is
recognized as one of the most potent vasoconstrictors identified to date and is implicated in a
variety of physiological and pathophysiological processes, particularly in cardiovascular and
renal systems.[2][4] This technical guide provides a comprehensive review of the existing
literature on Palosuran hydrochloride, focusing on its mechanism of action, pharmacological
properties, and clinical development. The information is tailored for researchers, scientists, and
drug development professionals.

Mechanism of Action

Palosuran exerts its pharmacological effects by competitively binding to the urotensin-II
receptor (UT receptor), a G protein-coupled receptor (formerly known as GPR14).[2][3] By
blocking the binding of the endogenous ligand U-Il, Palosuran inhibits the downstream
signaling cascade. This includes the inhibition of U-lI-induced intracellular calcium mobilization
and the phosphorylation of mitogen-activated protein kinase (MAPK).[1][2]

The antagonism of the U-1I/UT receptor system by Palosuran has been shown to have potential
therapeutic effects, including the prevention of renal vasoconstriction and improvement of renal
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function in preclinical models.[2][5]

Urotensin-ll Signaling Pathway and Palosuran's Point of
Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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